Cas no 130007-52-2 (1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)-)
![1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)- structure](https://www.kuujia.com/scimg/cas/130007-52-2x300.png)
130007-52-2 structure
Product Name:1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)-
CAS No:130007-52-2
Molecular Formula:C29H29IN4O5S
Molecular Weight:672.53336
CID:148840
1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)- Properties
Names and Identifiers
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- 1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)-
- 3-[3-(4-azidophenyl)sulfonyl-1-[(4-hydroxy-3-iodophenyl)methyl]-5-propan-2-ylindol-2-yl]-2,2-dimethylpropanoic acid
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- InChIKey: AKCMQYDDRKIENA-UHFFFAOYSA-N
- Inchi: InChI=1S/C29H29IN4O5S/c1-17(2)19-6-11-24-22(14-19)27(40(38,39)21-9-7-20(8-10-21)32-33-31)25(15-29(3,4)28(36)37)34(24)16-18-5-12-26(35)23(30)13-18/h5-14,17,35H,15-16H2,1-4H3,(H,36,37)
- SMILES: [N-]=[N+]=NC1=CC=C(S(C2C3=CC(=CC=C3N(CC3=CC=C(O)C(I)=C3)C=2CC(C(=O)O)(C)C)C(C)C)(=O)=O)C=C1
Computed Properties
- Exact Mass: 672.09007
Experimental Properties
- PSA: 145.36
1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)- Related Literature
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1. Back cover
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Anqi Ji,Shuyang Zhang,Samarthya Bhagia,Chang Geun Yoo RSC Adv., 2020,10, 21698-21723
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Pil Seok Chae,Hyoung Eun Bae,Muhammad Ehsan,Hazrat Hussain Org. Biomol. Chem., 2014,12, 8480-8487
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Xiao-Hui Guo,Lin Zhu,Zeng-Lin Cao,Kai-Lun Yao Phys. Chem. Chem. Phys., 2024,26, 3531-3539
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Elena L. Gromnitskaya,Igor V. Danilov,Fedor I. Zubkov,Vadim V. Brazhkin Phys. Chem. Chem. Phys., 2023,25, 16060-16064
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Xilong Xu,Yandong Ma,Ting Zhang,Chengan Lei,Baibiao Huang,Ying Dai Nanoscale Horiz., 2020,5, 1386-1393
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Diego M. Andrada,Martin E. Zoloff Michoff,Rita H. de Rossi,Alejandro M. Granados Dalton Trans., 2015,44, 5520-5534
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Luminita M. Toma,Régis Y. N. Gengler,Eric B. Prinsen,Petra Rudolf Phys. Chem. Chem. Phys., 2010,12, 12188-12197
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K. Richter,C. Lorbeer Chem. Commun., 2015,51, 114-117
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Manoj Verma,M. Boazbou Newmai,P. Senthil Kumar Dalton Trans., 2017,46, 9664-9677
130007-52-2 (1H-Indole-2-propanoicacid, 3-[(4-azidophenyl)sulfonyl]-1-[(4-hydroxy-3-iodophenyl)methyl]-a,a-dimethyl-5-(1-methylethyl)-) Related Products
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